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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and storage
considerations for 7-Tridecanone (CAS No. 462-18-0), also known as dihexyl ketone. The
information is compiled to assist laboratory personnel in minimizing risks and ensuring safe
operational procedures.

Chemical and Physical Properties

Proper handling and storage protocols are predicated on a thorough understanding of a
substance's physical and chemical properties. Key data for 7-Tridecanone are summarized
below.
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Property Value Source
Molecular Formula C13H260 [1112]
Molecular Weight 198.34 g/mol [1]

White solid or colorless to light
Appearance o [3]
yellow powder/lump/clear liquid

Melting Point 30-33°C(86-91.4°F) [4115]
o 264 °C (507.2 °F) at 760
Boiling Point [5]
mmHg

>113 °C (>235.4 °F) Closed

Flash Point Cup

Density 0.825 g/cm? at 25 °C

Vapor Pressure 0.012 mmHg at 25 °C [5][6]
Water Solubility Insoluble 41071

Toxicological Information and Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 7-Tridecanone is classified as causing skin irritation, serious eye irritation, and
potential respiratory irritation.[1] It is considered moderately toxic by the intravenous route.[6][7]
When heated to decomposition, it may emit acrid smoke and irritating vapors.[6][7]

Toxicity Data Value Species Route Source

LDLo (Lowest
published lethal 3511 mg/kg Mouse Intravenous [5]

dose)

GHS Hazard Statements:[1]

e H315: Causes skin irritation
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e H319: Causes serious eye irritation

o H335: May cause respiratory irritation

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is critical to minimize exposure and ensure
laboratory safety.

Engineering Controls

e Work should be conducted in a well-ventilated area.[4][8]
» Provide appropriate exhaust ventilation at places where dust may be formed.[4]

» Facilities should be equipped with an eyewash station and a safety shower.[9]

Personal Protective Equipment

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[4][9]

o Skin Protection: Wear protective gloves (materials to be determined based on specific
laboratory conditions and breakthrough times). A lab coat and closed-toe footwear are
minimum requirements.[9]

» Respiratory Protection: Not typically required under normal use with adequate ventilation. If
dust is generated, a NIOSH-approved N95 or P1 dust mask may be used.[4]

The following diagram illustrates a general workflow for safely handling 7-Tridecanone in a
laboratory setting.
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Start: Prepare for Handling 7-Tridecanone

l

Assess Hazards
(Review SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Verify Engineering Controls
(Fume Hood, Ventilation)

Handle 7-Tridecanone
(Avoid dust formation, ingestion, inhalation)

Spill Occurs?

Follow Spill Cleanup Protocol Complete Handling

Decontaminate Work Area
and Remove PPE

Dispose of Waste Properly

l

End
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General Laboratory Safety Workflow for 7-Tridecanone.
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Seek medical attention if symptoms occur.[4][8]

Skin Contact

Wash off immediately with soap and plenty of
water for at least 15 minutes. If skin irritation

persists, consult a physician.[4][8]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[8]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Seek medical attention if

symptoms occur.[4][8]

The following decision tree outlines the appropriate first aid response based on the type of

exposure.
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Exposure to 7-Tridecanone Occurs

What is the route of exposure?

Breathing /Touch

Inhalation Skin Contact Eye Contact Ingestion

Click to download full resolution via product page

First Aid Decision Tree for 7-Tridecanone Exposure.

Fire and Explosion Hazard Data

7-Tridecanone is a combustible solid.[10]
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Property Value

Flash Point >113 °C (>235.4 °F) Closed Cup

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media ) o
chemical, or carbon dioxide.[4][8]

Hazardous Combustion Products Carbon oxides.[4]

Firefighters should wear self-contained

Special Firefighting Procedures breathing apparatus and full protective gear.[4]

[8]

Accidental Release Measures

In the event of a spill, avoid dust formation and breathing vapors, mist, or gas.[4] Ensure
adequate ventilation.[8] Sweep up and shovel the material into a suitable, closed container for
disposal.[4][8] Do not let the product enter drains.[4][8]

Storage and Stability

Proper storage is essential to maintain the integrity and stability of 7-Tridecanone.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[4][8][9]

Container: Keep the container tightly closed.[4][8][9]

Incompatible Materials: Avoid contact with strong oxidizing agents.[9][11]

Stability: Stable under normal storage conditions.[11]

The diagram below illustrates storage compatibility for 7-Tridecanone.
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7-Tridecanone
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N

Compatible Materials
(e.g., General Combustibles)

Store Separately From:

Strong Oxidizing Agents
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Storage Compatibility for 7-Tridecanone.

Disposal Considerations

Dispose of 7-Tridecanone as an unused product in accordance with local, state, and federal
regulations.[4] Do not allow the material to enter drains or water courses.[8]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) or professional safety training. Always consult the
specific SDS for 7-Tridecanone from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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